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Compound of Interest

Compound Name: 2-Hexylcinnamyl-alcohol-d5

Cat. No.: B12382468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies

presented in a Certificate of Analysis (CoA) for 2-Hexylcinnamyl-alcohol-d5. This deuterated

analog of Hexyl Cinnamaldehyde is a valuable tool in various research applications, particularly

in metabolic studies and as an internal standard for quantitative analysis.[1]

Core Compound Information
Parameter Specification

Chemical Name 2-Hexylcinnamyl-alcohol-d5

Molecular Formula C₁₅H₁₇D₅O[2]

Molecular Weight 223.37 g/mol [2]

CAS Number 1044744-19-5 (Unlabeled)[2]

Structure (E)-2-(benzylidene-d5)octan-1-ol

Appearance Colorless to pale yellow liquid

Solubility Soluble in ethanol and oils, insoluble in water.
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The following tables summarize the typical quantitative data obtained from various analytical

techniques.

Table 1: Purity and Isotopic Enrichment
Test Method Result

Purity (Chemical) GC-MS ≥ 98.0%

Isotopic Enrichment ¹H NMR / Mass Spectrometry ≥ 98 atom % D

Elemental Analysis Combustion Analysis Conforms to theoretical values

Table 2: Residual Solvents
Solvent Method Limit (ppm) Result (ppm)

Methanol Headspace GC-MS ≤ 3000 < 50

Ethanol Headspace GC-MS ≤ 5000 < 100

Dichloromethane Headspace GC-MS ≤ 600 < 10

Hexane Headspace GC-MS ≤ 290 < 20

Experimental Protocols
Detailed methodologies for the key analytical experiments are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity Analysis
Objective: To determine the chemical purity of 2-Hexylcinnamyl-alcohol-d5 and identify any

volatile impurities.

Instrumentation:

Gas Chromatograph: Agilent 6890N or equivalent

Mass Spectrometer: Agilent 5973N or equivalent[3]
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Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

Procedure:

Sample Preparation: A 1 mg/mL solution of 2-Hexylcinnamyl-alcohol-d5 is prepared in

HPLC-grade methanol.

Injection: 1 µL of the sample is injected in splitless mode.[3]

GC Conditions:

Inlet Temperature: 280°C[3]

Carrier Gas: Helium at a constant flow of 1.5 mL/min[3]

Oven Program: Initial temperature of 50°C held for 2 minutes, then ramped to 280°C at a

rate of 10°C/min, and held for 10 minutes.[3]

MS Conditions:

Ion Source Temperature: 230°C[3]

Quadrupole Temperature: 150°C[3]

Ionization Mode: Electron Ionization (EI) at 70 eV[3]

Scan Range: 50-500 amu[3]

Data Analysis: The purity is calculated based on the area percentage of the main peak in the

total ion chromatogram. Impurities are identified by comparing their mass spectra with the

NIST library.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation and Isotopic Enrichment
Objective: To confirm the chemical structure and determine the isotopic enrichment of 2-
Hexylcinnamyl-alcohol-d5.
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Instrumentation:

NMR Spectrometer: 300, 500, or 600 MHz spectrometer[4]

Procedure:

Sample Preparation: Approximately 10 mg of the sample is dissolved in 0.6 mL of a

deuterated solvent (e.g., Chloroform-d, Methanol-d4) containing 0.03% (v/v)

Tetramethylsilane (TMS) as an internal standard.

¹H NMR Acquisition:

A standard proton spectrum is acquired to identify signals from non-deuterated positions

and calculate the isotopic enrichment by comparing the integration of residual proton

signals in the deuterated phenyl ring to the integration of a known proton signal in the

molecule.

¹³C NMR Acquisition:

A proton-decoupled ¹³C spectrum is acquired to confirm the carbon skeleton of the

molecule.

Data Analysis: Chemical shifts are reported in parts per million (ppm) relative to TMS. The

structure is confirmed by analyzing the chemical shifts, coupling constants, and signal

multiplicities.

Visualized Workflow
The following diagram illustrates the general workflow for the generation of a Certificate of

Analysis.
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Caption: A flowchart illustrating the key stages in the generation of a Certificate of Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12382468?utm_src=pdf-body-img
https://www.benchchem.com/product/b12382468?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

2. clearsynth.com [clearsynth.com]

3. dergipark.org.tr [dergipark.org.tr]

4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for 2-
Hexylcinnamyl-alcohol-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382468#2-hexylcinnamyl-alcohol-d5-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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